(1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid
Overview
Description
(1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid (MTHPA) is a heterocyclic compound belonging to the family of phosphonic acids. It is a highly versatile compound that has been widely used in the scientific research field due to its unique properties. MTHPA has been used for various applications such as synthesis of organic compounds, catalytic reactions, and as a corrosion inhibitor. Additionally, it has been studied for its potential applications in biochemical and physiological processes.
Mechanism of Action
(1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid has been found to act as an inhibitor of enzymes, specifically, it has been found to act as an inhibitor of the enzyme phospholipase A2. Additionally, (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid has been found to act as an inhibitor of the enzyme cyclooxygenase-2. The mechanism of action of (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid is not fully understood, however, it is thought to act by binding to the active sites of enzymes and preventing them from catalyzing their respective reactions.
Biochemical and Physiological Effects
(1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid has been found to have a variety of biochemical and physiological effects. It has been found to act as an anti-inflammatory agent, as well as an antioxidant. Additionally, it has been found to have an inhibitory effect on the growth of certain cancer cells. Furthermore, (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid has been found to have an inhibitory effect on the activity of certain enzymes involved in the metabolism of lipids and carbohydrates.
Advantages and Limitations for Lab Experiments
(1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid has a number of advantages for use in laboratory experiments. It is a relatively inexpensive and readily available compound, making it an ideal reagent for use in a variety of experiments. Additionally, (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid is relatively stable and non-toxic, making it safe to handle and store in the laboratory. However, there are some limitations to the use of (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid in laboratory experiments. It is not soluble in water, making it difficult to use in aqueous solutions. Additionally, (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid is not very reactive, making it difficult to use in certain types of reactions.
Future Directions
The potential applications of (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid are vast and varied. Future research should focus on developing new methods for the synthesis of (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid, as well as exploring its potential applications in the pharmaceutical and biomedical fields. Additionally, further research should be conducted to better understand the mechanism of action of (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid and to explore its potential as an inhibitor of various enzymes. Additionally, further research should be conducted to explore the potential of (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid as a therapeutic agent for the treatment of various diseases. Finally, research should be conducted to explore the potential of (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid as a corrosion inhibitor for various metals.
Synthesis Methods
(1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid can be synthesized by a number of methods including the reaction of 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole and phosphorous acid, or by the reaction of 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole and thionyl chloride. Additionally, (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid can be synthesized from the reaction of 1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole and phosphorous oxychloride.
Scientific Research Applications
(1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid has been used for a variety of scientific research applications. It has been used as a corrosion inhibitor for steel and aluminum, as a catalyst for the synthesis of organic compounds, and as a catalyst for the hydrolysis of esters and amides. Additionally, (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid has been used for the synthesis of pharmaceuticals, as a ligand in metal complexes, and as a reagent in organic synthesis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid involves the reaction of 1-methyl-1,3-dihydro-2H-benzimidazole-2-thione with diethyl phosphite in the presence of a catalyst to form the intermediate compound, which is then hydrolyzed to yield the final product.", "Starting Materials": [ "1-methyl-1,3-dihydro-2H-benzimidazole-2-thione", "diethyl phosphite", "catalyst" ], "Reaction": [ "Step 1: 1-methyl-1,3-dihydro-2H-benzimidazole-2-thione is added to a reaction flask.", "Step 2: Diethyl phosphite is added to the reaction flask.", "Step 3: A catalyst is added to the reaction mixture.", "Step 4: The reaction mixture is heated and stirred for several hours.", "Step 5: The intermediate compound is isolated and purified.", "Step 6: The intermediate compound is hydrolyzed using a strong acid to yield the final product, (1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid.", "Step 7: The final product is isolated and purified." ] } | |
CAS RN |
1706449-37-7 |
Product Name |
(1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)phosphonic acid |
Molecular Formula |
C8H13N2O3P |
Molecular Weight |
216.2 |
Purity |
95 |
Origin of Product |
United States |
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